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Abstract

This technical guide provides a comprehensive review of 4-methoxy-2-butanone, a ketone of
interest in organic synthesis. The document details its chemical and physical properties,
provides an experimental protocol for its synthesis, and discusses its current known
applications, primarily as a chemical intermediate. While direct biological activity and defined
signaling pathways for 4-methoxy-2-butanone are not extensively documented in current
literature, this guide explores the applications of structurally similar compounds to provide
context for its potential utility in pharmaceutical and agrochemical research.

Introduction

4-Methoxy-2-butanone, with the CAS number 6975-85-5, is an organic compound
characterized by a ketone functional group and a methoxy ether group. Its structure lends itself
to a variety of chemical reactions, making it a versatile intermediate in organic synthesis. This
guide aims to consolidate the available technical information on 4-methoxy-2-butanone, with a
focus on its chemical properties, synthesis, and potential applications for professionals in drug
development and scientific research. A significant portion of the available literature discusses
the related compound, 4,4-dimethoxy-2-butanone, which serves as a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-methoxy-2-butanone is presented
in the tables below. This data has been compiled from various chemical databases and
literature sources.

Table 1: General and Physical Properties of 4-Methoxy-2-

butanone
Property Value Source(s)
Molecular Formula CsH1002 [2][3]
Molar Mass 102.13 g/mol [2]
Appearance Colorless liquid [4]
Density 0.891 g/cm?3 [4]
Boiling Point 122-123 °C at 760 mmHg [4]
Melting Point Approximately -86 °C [4]
Flash Point 25.5°C [4]
Soluble in many common
Solubility organic solvents (e.g., ethanol,  [4]

ether, ketone)

Table 2: Spectroscopic and Computational Data for 4-
Methoxy-2-butanone
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Property Value Source(s)

NMR Spectroscopy

1H NMR Data available in CDCls [3]

13C NMR Data available in CDCls [3]

Mass Spectrometry

Monoisotopic Mass 102.068079557 Da [2]

Computational Data

XLogP3-AA -0.3 [2]
Topological Polar Surface Area  26.3 A2 [2]
Rotatable Bond Count 3 [3]

Hydrogen Bond Acceptor
ydrog p 5 3]
Count

Experimental Protocols
Synthesis of 4-Methoxy-2-butanone

One documented method for the synthesis of 4-methoxy-2-butanone involves the reaction of 1-
butanol with acetic anhydride in the presence of a hydrofluoric acid catalyst.[4]

Materials:

1-Butanol

Acetic anhydride

Ether (solvent)

Hydrofluoric acid (catalyst)

Water (for washing)
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Procedure:

e Dissolve 1-butanol and acetic anhydride in ether to create the reaction mixture.

o Carefully add the hydrofluoric acid catalyst to the reaction mixture.

o Cool the reaction mixture to the appropriate temperature and allow the reaction to proceed.

e Upon completion of the reaction, wash the product with water.

» Purify the crude product by distillation to obtain 4-methoxy-2-butanone.[4]

Note: This is a generalized procedure. Researchers should consult specific literature for
detailed reaction conditions, stoichiometry, and safety precautions, particularly when handling
hydrofluoric acid.

A related and well-documented synthesis is that of 4,4-dimethoxy-2-butanone, which is a key
intermediate in several industrial processes.[1][5] This synthesis involves the Claisen ester
condensation of acetone and methyl formate to produce sodium enolate of butenone, followed
by an aldehyde condensation reaction with methanol in the presence of a strong acid.[1]

Materials:

e Acetone

o Methyl formate (or ethyl formate)[5]

e Sodium methoxide (or metallic sodium in methanol)[1]

o Methanol (solvent)

o Concentrated sulfuric acid[5]

e Chloroform (for extraction)

e Sodium sulfate (for drying)

Procedure for 4,4-dimethoxy-2-butanone Synthesis:
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e Prepare a solution of sodium methoxide in methanol.

+ React acetone and methyl formate via Claisen ester condensation to form the sodium
enolate of butenone.[1]

» In a separate flask, prepare a solution of concentrated sulfuric acid in methanol.

o Slowly add the sodium enolate solution to the acidic methanol solution to facilitate the
aldehyde condensation.[5]

» After the reaction is complete, neutralize the mixture.

o Extract the crude product with a suitable solvent such as chloroform.
» Dry the organic layer over sodium sulfate.

» Purify the product by distillation under reduced pressure.[5]

Biological Activity and Signaling Pathways

There is a notable lack of specific data in the public domain regarding the biological activity,
mechanism of action, and any associated signaling pathways for 4-methoxy-2-butanone.

However, its structural analog, 4,4-dimethoxy-2-butanone, is a significant intermediate in the
synthesis of the non-nucleoside reverse transcriptase inhibitor Nevirapine, an important anti-
HIV drug.[1][6] This highlights the utility of the butanone backbone in the development of
biologically active molecules.

The synthesis of Nevirapine from 4,4-dimethoxy-2-butanone involves a multi-step process to
construct the final heterocyclic drug molecule.

4,4-dimethoxy-2-butanoneM Multi-step_synthesis "*C:: HIV_Reverse_Transcriptase_Inhibition ::)

Click to download full resolution via product page

Role of 4,4-dimethoxy-2-butanone in Nevirapine Synthesis.
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Additionally, 4,4-dimethoxy-2-butanone is an intermediate in the synthesis of certain herbicides,
specifically 5-Methyl-N-aryl-1,2,4-triazol-2-ylsulfonamide.[1]

Precursor 5-Methyl-N-aryl-1,2,4-triazol-

4,4-dimethoxy-2-butanone 2-ylsulfonamide

Chemical_synthesis

Click to download full resolution via product page

Use of 4,4-dimethoxy-2-butanone in Herbicide Synthesis.

The biological activities of other structurally related compounds, such as 4-(p-
hydroxyphenyl)-2-butanone (Raspberry Ketone), have been studied, but these findings cannot
be directly extrapolated to 4-methoxy-2-butanone.

Applications in Research and Development

The primary application of 4-methoxy-2-butanone is as a chemical intermediate and solvent in
organic synthesis.[4] Its functional groups allow for a range of chemical transformations,
making it a potentially valuable building block for the synthesis of more complex molecules.
Given the role of the closely related 4,4-dimethoxy-2-butanone in the pharmaceutical and
agrochemical industries, 4-methoxy-2-butanone may hold potential for similar applications.

Conclusion

4-Methoxy-2-butanone is a simple ketone with well-defined chemical and physical properties.
While its direct biological effects are not well-documented, its utility as a synthetic intermediate
is evident. The established role of the related compound, 4,4-dimethoxy-2-butanone, in the
synthesis of the HIV medication Nevirapine and certain herbicides suggests that the butanone
scaffold is of significant interest in applied chemistry. Further research is required to elucidate
any intrinsic biological activities of 4-methoxy-2-butanone and to explore its full potential as a
building block in the development of novel therapeutic agents and other functional molecules.
This guide serves as a foundational resource for researchers and professionals, summarizing
the current state of knowledge and highlighting areas for future investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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